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Compound of Interest

2-Methoxy-5-
Compound Name:

(methyithio)benzaldehyde
CAS No.: 67868-81-9

Cat. No.: B3278482

Get Quote

Part 1: Executive Summary

2-Methoxy-5-(methylthio)benzaldehyde is a trisubstituted benzene derivative featuring three
distinct functional handles: an electrophilic aldehyde, an electron-donating methoxy group, and
an oxidizable methylthio (thioether) moiety.

Its primary value in drug development lies in its role as a "divergent scaffold.” The aldehyde
functionality serves as a linchpin for heterocycle formation (particularly benzothiazoles and
Schiff bases), while the methylthio group provides a unique electronic tuner that can be
selectively oxidized to a sulfoxide or sulfone, altering the lipophilicity and metabolic stability of
the final drug candidate.

Part 2: Physicochemical Profile

This compound is typically encountered as a low-melting solid or viscous oil. Researchers
should handle it as a moisture-sensitive aldehyde with potential stench characteristics due to
the thioether motif.
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Notes

Chemical Name

2-Methoxy-5-
(methylthio)benzaldehyde

CAS Number 67868-81-9 Validated identifier
Molecular Formula CoH1002S
Molecular Weight 182.24 g/mol

Physical State

Pale yellow solid or oll

Low melting point (approx. 40—
50°C estimated based on

analogs)

Solubility

DCM, THF, Ethyl Acetate,
DMSO

Poor water solubility

Reactivity Profile

Electrophilic (Aldehyde),
Nucleophilic (Sulfur)

Sensitive to strong oxidants

Storage

2-8°C, Inert Atmosphere
(N2/Ar)

Prevent oxidation of -CHO to -
COOH or -SMe to -S(O)Me

Part 3: Synthetic Pathways

Two primary routes exist for synthesizing this scaffold.[1] The choice depends on the

availability of starting materials and the scale of production.

Route A: Vilsmeier-Haack Formylation (Preferred for

Scale)

This route utilizes 4-(methylthio)anisole as the starting material. The methoxy group is a

stronger activator than the methylthio group, directing the formyl group to the ortho position

relative to itself.

» Reagents: POCIz, DMF (N,N-Dimethylformamide).

e Mechanism: Formation of the Vilsmeier reagent (chloroiminium ion), followed by Electrophilic

Aromatic Substitution (EAS) at the position ortho to the methoxy group.
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o Selectivity: High regioselectivity due to the synergistic directing effects (Para to -SMe, Ortho
to -OMe).

Route B: Methylation of Salicylaldehyde Derivative

Used when 2-hydroxy-5-(methylthio)benzaldehyde is available (e.g., from Reimer-Tiemann
reaction of 4-(methylthio)phenol).

o Reagents: Dimethyl sulfate (Me2S0a4) or Methyl lodide (Mel), K2COs, Acetone/DMF.

e Process: Standard Williamson ether synthesis.

Visualizing the Synthesis Logic
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Figure 1: Convergent synthetic pathways. Route A (top) is generally more direct for industrial
scaling.

Part 4: Reactivity & Pharmaceutical Applications

The core utility of 2-Methoxy-5-(methylthio)benzaldehyde is its ability to react with
binucleophiles to form fused heterocyclic rings.

Benzothiazole Synthesis (Bioactive Core)

The condensation of this aldehyde with 2-aminothiophenol yields 2-arylbenzothiazoles.[2]
These derivatives are heavily researched for:

e Antitumor activity: Intercalating DNA or inhibiting specific kinases.
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e Antimicrobial agents: Disrupting bacterial cell walls.

e Imaging agents: Benzothiazoles often exhibit fluorescence, useful for amyloid plaque
imaging (e.g., in Alzheimer's research).

Protocol Insight:

Reaction: Equimolar amounts of aldehyde and 2-aminothiophenol in ethanol/acetic acid (cat.)
reflux. Mechanism: Schiff base formation followed by intramolecular nucleophilic attack of the

thiol and oxidative aromatization.

Electronic Tuning via Sulfur Oxidation

The -SMe group is a "pro-metabolic" handle. In drug design, if the -SMe compound is too
lipophilic (high LogP) or metabolically labile:

o Sulfoxide (-S(=0O)Me): Created using 1 eq. mCPBA or NalOa. Increases polarity and chirality.

o Sulfone (-SOz2Me): Created using excess oxidant. Highly electron-withdrawing, improving
metabolic stability.

Schiff Base Ligands

Reaction with primary amines yields imines (Schiff bases), which are widely used as ligands for
metal complexes (Cu, Zn) in catalysis or as radiopharmaceutical precursors.

Reaction Network Diagram
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Figure 2: The divergent reactivity profile allows for library generation in medicinal chemistry.

Part 5: Handling & Safety Protocols

As a sulfur-containing aldehyde, strict adherence to safety protocols is required to maintain
data integrity and personnel safety.

Odor Control: The methylthio group can generate volatile sulfides. All weighing and reactions
must be performed in a functioning fume hood. Glassware should be treated with bleach
(hypochlorite) solution before cleaning to oxidize residual sulfides.

Oxidation Prevention: The aldehyde is prone to air oxidation to the carboxylic acid (2-
methoxy-5-(methylthio)benzoic acid). Store under nitrogen or argon.

GHS Classification (Typical for this class):
o H315: Causes skin irritation.
o H319: Causes serious eye irritation.

o H335: May cause respiratory irritation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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